Emakalim
Emakalim
Brand Name:
Vulcanchem
CAS No.:
129729-66-4
VCID:
VC21177555
InChI:
InChI=1S/C17H16N2O3/c1-17(2)16(21)15(19-8-4-3-5-14(19)20)12-9-11(10-18)6-7-13(12)22-17/h3-9,15-16,21H,1-2H3/t15-,16+/m1/s1
SMILES:
CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3C=CC=CC3=O)O)C
Molecular Formula:
C17H16N2O3
Molecular Weight:
296.32 g/mol
Emakalim
CAS No.: 129729-66-4
Cat. No.: VC21177555
Molecular Formula: C17H16N2O3
Molecular Weight: 296.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129729-66-4 |
|---|---|
| Molecular Formula | C17H16N2O3 |
| Molecular Weight | 296.32 g/mol |
| IUPAC Name | (3S,4R)-3-hydroxy-2,2-dimethyl-4-(2-oxopyridin-1-yl)-3,4-dihydrochromene-6-carbonitrile |
| Standard InChI | InChI=1S/C17H16N2O3/c1-17(2)16(21)15(19-8-4-3-5-14(19)20)12-9-11(10-18)6-7-13(12)22-17/h3-9,15-16,21H,1-2H3/t15-,16+/m1/s1 |
| Standard InChI Key | MMSFHQSHXRMPLJ-CVEARBPZSA-N |
| Isomeric SMILES | CC1([C@H]([C@@H](C2=C(O1)C=CC(=C2)C#N)N3C=CC=CC3=O)O)C |
| SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3C=CC=CC3=O)O)C |
| Canonical SMILES | CC1(C(C(C2=C(O1)C=CC(=C2)C#N)N3C=CC=CC3=O)O)C |
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